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An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals on
the Spectroscopic Profile of 1,5-Naphthyridine-4,8-
diol.
The 1,5-naphthyridine scaffold is a privileged heterocyclic system in medicinal chemistry, with

derivatives exhibiting a wide array of biological activities.[1] The compound 1,5-Naphthyridine-
4,8-diol (CAS 28312-61-0), in particular, represents a core structure of significant interest. A

comprehensive understanding of its spectroscopic properties is fundamental for its

unambiguous identification, purity assessment, and the rational design of new therapeutic

agents.

Given the limited availability of direct experimental spectra in public databases, this guide

provides a predictive but robust framework for the spectroscopic characterization of 1,5-
Naphthyridine-4,8-diol. The analysis is grounded in the established principles of nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, mass spectrometry (MS), and data

from closely related analogs.
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A critical aspect of 1,5-Naphthyridine-4,8-diol is its existence in tautomeric forms.[2][3][4] The

dihydroxy (enol) form is in equilibrium with the dioxo (keto) tautomer, 1,5-dihydro-1,5-

naphthyridine-4,8-dione. Spectroscopic data will reflect the predominant tautomer under the

specific analytical conditions. In polar solvents, and in the solid state, the more stable amide-

like keto form is expected to be the major contributor.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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